Cas no 2256744-15-5 (6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine)

• Product Name: 6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine
• CAS No: 2256744-15-5
• MF: C₈H₉N₅
• MW: 182.233691930771
• CID: 6828383
• PubChem ID: 172404621
• Update Time: 2025-03-02

6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-27622
• 2256744-15-5
• 6-(4-(methyl-d3)-1H-imidazol-1-yl-2,5-d2)pyridazin-4,5-d2-3-amine

• Inchi： 1S/C8H9N5/c1-6-4-13(5-10-6)8-3-2-7(9)11-12-8/h2-5H,1H3,(H2,9,11)/i1D3,2D,3D,4D,5D
• InChI Key： FHPZTOXJGAZZTK-AAYPNNLASA-N
• SMILES： N1(C([2H])=NC(C([2H])([2H])[2H])=C1[2H])C1=C([2H])C([2H])=C(N)N=N1

Computed Properties

• Exact Mass: 182.12973253Da
• Monoisotopic Mass: 182.12973253Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų